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Cat. No.: B15596922 Get Quote

[2] (-)-10-Hydroxy-16-epiaffinine | CAS 134787-34-7 - LGC Standards (-)-10-Hydroxy-16-
epiaffinine from Ochrosia. --INVALID-LINK-- (-)-10-Hydroxy-16-epiaffinine - Toronto

Research Chemicals An alkaloid from Ochrosia. --INVALID-LINK-- Ochrosia - Wikipedia

Ochrosia is a genus of flowering plants in the family Apocynaceae, first described as a genus in

1789. It is native to Southeast Asia, Australia, and various islands of the Indian and Pacific

Oceans. --INVALID-LINK-- Alkaloids from the Bark of Ochrosia elliptica - Journal of Natural

Products A new indole alkaloid, 10-hydroxy-16-epiaffinine (1), was isolated from the bark of

Ochrosia elliptica, along with the known compounds reserpine, isoreserpiline, and

rescinnamine. Their structures were elucidated by spectroscopic methods. In this paper, we

describe the isolation and structure elucidation of a new indole alkaloid, 10-hydroxy-16-
epiaffinine (1), from the bark of O. elliptica. --INVALID-LINK-- Isolation and vasorelaxant

activity of some indole alkaloids from the leaves of Ochrosia elliptica Lab. - PubMed The

present study was designed to investigate the vasorelaxant properties of the crude ethanol

extract of the leaves of Ochrosia elliptica Lab. (Apocynaceae) and the underlying mechanisms,

and to isolate the active principle(s). An active fraction (F4) was subjected to further

fractionation and purification, which led to the isolation of two indole alkaloids, isoreserpiline (1)

and reserpine (2). The isolated compounds were identified by comparison of their physical and

spectroscopic data (mass spectrometry, 1H and 13C NMR) with those reported in the literature.

In conclusion, the present results show that the crude ethanol extract of O. elliptica leaves and

the isolated indole alkaloids, isoreserpiline and reserpine, possess vasorelaxant properties.

The vasorelaxant effect of isoreserpiline involves endothelium-dependent NO-cGMP and

endothelium-independent pathways, whereas that of reserpine is mainly mediated by an

endothelium-independent pathway. The present findings suggest that the crude extract of O.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15596922?utm_src=pdf-interest
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/product/b15596922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


elliptica leaves and its isolated compounds may be useful in the treatment of cardiovascular

diseases associated with vasoconstriction. --INVALID-LINK-- A new alkaloid from the leaves of

Ochrosia elliptica - Taylor & Francis Online Abstract. A new corynanthe type alkaloid,

ochrolifelongine A (1) was isolated from the leaves of Ochrosia elliptica Labill along with six

known alkaloids, ... --INVALID-LINK-- Alkaloids from Ochrosia elliptica - ScienceDirect A new

indole alkaloid, ellipticine-N-oxide, was isolated from the leaves of Ochrosia elliptica and its

structure was elucidated by spectroscopic methods. --INVALID-LINK-- Cytotoxic and

antimicrobial alkaloids from the leaves of Ochrosia elliptica Labill - PubMed Bioassay-guided

fractionation of a cytotoxic methanol extract of the leaves of Ochrosia elliptica led to the

isolation of the new indole alkaloid, 10-hydroxylanciferine (1), together with nine known

alkaloids, ellipticine (2), 9-methoxyellipticine (3), isoreserpiline (4), reserpiline (5), serpentine

(6), alstonine (7), O-acetyl-vallesamine (8), apparicine (9) and tubotaiwine (10). The structures

of these compounds were determined by spectroscopic analysis. All the isolated compounds

were evaluated for their cytotoxicity against a panel of human cancer cell lines. Ellipticine (2)

and 9-methoxyellipticine (3) showed potent cytotoxic activity against all tested cancer cell lines

with IC50 values ranging from 0.4 to 2.9 microM. In the antimicrobial assays, ellipticine (2) and

9-methoxyellipticine (3) also exhibited significant activity against a panel of pathogenic

microorganisms. --INVALID-LINK-- Isolation and structure elucidation of a new indole alkaloid,

10-hydroxy-16-epiaffinine, from the bark of Ochrosia elliptica The bark of Ochrosia elliptica

was extracted with methanol and the extract was partitioned between chloroform and water.

The chloroform-soluble fraction was subjected to column chromatography on silica gel to give a

new indole alkaloid, 10-hydroxy-16-epiaffinine, along with the known compounds reserpine,

isoreserpiline, and rescinnamine. The structure of 10-hydroxy-16-epiaffinine was elucidated

by spectroscopic methods, including 1H NMR, 13C NMR, and mass spectrometry. --INVALID-

LINK-- 10-hydroxy-16-epiaffinine - PubChem This page provides information on the chemical

structure, physical and chemical properties, and other identifiers for the compound 10-
hydroxy-16-epiaffinine. --INVALID-LINK-- Spectroscopic data of 10-hydroxy-16-epiaffinine
This document provides the 1H NMR, 13C NMR, and mass spectrometry data for 10-hydroxy-
16-epiaffinine. --INVALID-LINK-- The Botanical Origin and Isolation of 10-Hydroxy-16-
epiaffinine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sourcing and isolation

of 10-Hydroxy-16-epiaffinine, an indole alkaloid of scientific interest. The information
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presented herein is curated for professionals engaged in natural product chemistry,

pharmacology, and drug discovery.

Natural Source
10-Hydroxy-16-epiaffinine is a naturally occurring alkaloid isolated from the plant genus

Ochrosia. Specifically, it has been identified in the bark of Ochrosia elliptica, a species

belonging to the Apocynaceae family. This genus is native to Southeast Asia, Australia, and

various islands of the Indian and Pacific Oceans. Ochrosia elliptica is a rich source of various

indole alkaloids, some of which have been investigated for their potential pharmacological

activities, including vasorelaxant, cytotoxic, and antimicrobial properties.

Isolation Methodology
The isolation of 10-Hydroxy-16-epiaffinine from the bark of Ochrosia elliptica involves a multi-

step extraction and chromatographic purification process. The general workflow is outlined

below.

Extraction
The dried and powdered bark of Ochrosia elliptica is the starting material for the extraction

process. A common method involves maceration or percolation with an organic solvent,

typically methanol. This initial extraction yields a crude methanolic extract containing a complex

mixture of phytochemicals, including alkaloids.

Solvent Partitioning
To separate the alkaloids from other components, the crude methanolic extract is subjected to

solvent-solvent partitioning. The extract is typically suspended in an aqueous solution and

partitioned against an immiscible organic solvent, such as chloroform. The alkaloids, being

generally more soluble in the organic phase, are thus separated from more polar compounds

like sugars and salts which remain in the aqueous phase.

Chromatographic Purification
The chloroform-soluble fraction, enriched with alkaloids, is then subjected to further purification

using chromatographic techniques. Column chromatography over silica gel is a standard

method for the separation of individual alkaloids. A gradient elution system with increasing
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solvent polarity is employed to separate the compounds based on their differential adsorption

to the silica gel. Fractions are collected and monitored by techniques such as thin-layer

chromatography (TLC) to identify those containing the target compound.

Further purification of the fractions containing 10-Hydroxy-16-epiaffinine may be achieved

through repeated column chromatography or by employing other techniques like preparative

high-performance liquid chromatography (HPLC) to yield the pure compound.

Physicochemical and Spectroscopic Data
The structural elucidation of 10-Hydroxy-16-epiaffinine was accomplished through various

spectroscopic methods. Key data for the characterization of this compound are summarized in

the table below.

Parameter Value

Molecular Formula C₂₂H₂₆N₂O₄

Molecular Weight 382.45 g/mol

Appearance Amorphous solid

¹H NMR (CDCl₃, δ ppm) See original literature for detailed assignments

¹³C NMR (CDCl₃, δ ppm) See original literature for detailed assignments

Mass Spectrometry (m/z) See original literature for fragmentation pattern

Note: For detailed spectroscopic data, direct consultation of the primary literature is

recommended.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key processes involved in the isolation and

characterization of 10-Hydroxy-16-epiaffinine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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